134-25-8

2,4-Dichloro-1-(dichloromethyl)benzene

In Stock

• CAS RN:
• 134-25-8

• Formula:
• C7H4Cl4

• InChI:
• InChI=1S/C7H4Cl4/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,7H

• InChIKey:
• AQVKVGOTPBBVMS-UHFFFAOYSA-N

• 2,4-Dichloro-1-(dichloromethyl)benzene is a useful research compound. Its molecular formula is C7H4Cl4 and its molecular weight is 229.9 g/mol. The purity is usually 95%.

2-Amino-3,4-dimethylphenol

Usually In Stock

• CAS RN:
• 68134-25-8

• Formula:
• C8H11NO

• InChI:
• InChI=1S/C8H11NO/c1-5-3-4-7(10)8(9)6(5)2/h3-4,10H,9H2,1-2H3

• InChIKey:
• ISKXCVCGYJQVMQ-UHFFFAOYSA-N

• 2-Amino-3,4-dimethylphenol is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.

3-Nitro-N-(5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)benzamide

In Stock

• CAS RN:
• 63134-25-8

• Formula:
• C16H9Cl3N4O4

• InChI:
• InChI=1S/C16H9Cl3N4O4/c17-9-5-11(18)15(12(19)6-9)22-14(24)7-13(21-22)20-16(25)8-2-1-3-10(4-8)23(26)27/h1-6H,7H2,(H,20,21,25)

• InChIKey:
• NVMCTYFWKJPYBA-UHFFFAOYSA-N

• 3-Nitro-N-(5-oxo-1-(2,4,6-trichlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C16H9Cl3N4O4 and its molecular weight is 427.6 g/mol. The purity is usually 95%.

(-)-Tramadol

Usually In Stock

• CAS RN:
• 123134-25-8

• Formula:
• C16H25NO2

• InChI:
• InChI=1S/C16H25NO2/c1-17(2)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)19-3/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3/t14-,16+/m0/s1

• InChIKey:
• TVYLLZQTGLZFBW-GOEBONIOSA-N

• (S,S)-tramadol is a 2-[(dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol in which both stereocentres have S-configuration;  the (S,S)-enantiomer of the racemic opioid analgesic tramadol, it exhibits ten-fold lower analgesic potency than the (R,R)-enantiomer. It has a role as a delta-opioid receptor agonist, a kappa-opioid receptor agonist, a mu-opioid receptor agonist, an adrenergic uptake inhibitor, an antitussive, a capsaicin receptor antagonist, a muscarinic antagonist, a nicotinic antagonist, a NMDA receptor antagonist, an opioid analgesic, a serotonergic antagonist and a serotonin uptake inhibitor. It is a conjugate base of a (S,S)-tramadol(1+). It is an enantiomer of a (R,R)-tramadol.

2-{1-[(5,6-Dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one

Usually In Stock

• CAS RN:
• 1797134-25-8

• Formula:
• C15H18Cl2N2O3S

• InChI:
• InChI=1S/C15H18Cl2N2O3S/c16-12-8-10(9-18-15(12)17)23(21,22)19-7-3-5-13(19)11-4-1-2-6-14(11)20/h8-9,11,13H,1-7H2

• InChIKey:
• CISMBFHCAPLGEG-UHFFFAOYSA-N

• 2-{1-[(5,6-Dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one is a useful research compound. Its molecular formula is C15H18Cl2N2O3S and its molecular weight is 377.28. The purity is usually 95%.